Cas no 596820-83-6 (Biotin-PEG2-NHS ester)

• Product Name: Biotin-PEG2-NHS ester
• CAS No: 596820-83-6
• MF: C₂₁H₃₂N₄O₈S
• MW: 500.565784454346
• MDL: MFCD11974976
• CID: 2089306
• PubChem ID: 354333526
• Update Time: 2025-04-21

Biotin-PEG2-NHS ester Chemical and Physical Properties

Names and Identifiers

• 9-BiotinlaMino-4,7-dioxanonanoic acid N-hydroxysucciniMidyl ester
• N-Succinimidyl 9-(Biotinamido)-4,7-dioxanonanoate
• (+)-Biotin-PEG2-NHS Ester
• 9-(Biotinamido)-4,7-dioxanonanoic Acid N-Succinimidyl Ester
• Biotin-PEG2-NHS
• Biotin-PEG2-NHS ester
• BIPG1228
• S0955
• 9-Biotinylamino-4,7-dioxanonanoic acid n-hydroxysuccinimidyl ester
• MFCD11974976
• Biotin-PEG2-SPA
• 1889295-32-2
• Biotin-PEG2-NHS (2mg*5)
• BP-22608
• B6097
• 596820-83-6
• BS-29082
• C70366
• BIOTIN-PEG2-NHSESTER
• 2,5-dioxopyrrolidin-1-yl 3-(2-(2-(5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamido)ethoxy)ethoxy)propanoate
• (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]ethoxy]ethoxy]propanoate
• DA-51143
• FB72905
• N-Succinimidyl 9-(biotinamido)-4,7-dioxanonanoate;9-(Biotinamido)-4,7-dioxanonanoic acid N-succinimidyl ester

• MDL： MFCD11974976
• Inchi： 1S/C21H32N4O8S/c26-16(4-2-1-3-15-20-14(13-34-15)23-21(30)24-20)22-8-10-32-12-11-31-9-7-19(29)33-25-17(27)5-6-18(25)28/h14-15,20H,1-13H2,(H,22,26)(H2,23,24,30)/t14-,15-,20-/m0/s1
• InChI Key： UCJSJBIJPAZUGU-AVYPCKFXSA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCOCCOCCC(=O)ON1C(CCC1=O)=O)=O)NC(N2)=O

Computed Properties

• Exact Mass: 500.19408517g/mol
• Monoisotopic Mass: 500.19408517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 16
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 178
• XLogP3: -1.3

Experimental Properties

• Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.65 g/l) (25 º C),

Biotin-PEG2-NHS ester Security Information

• Storage Condition：<0°C

Related Categories

• Other Chemical additives
• Other Chemical Reagents